16:0 Cyanur PE

• Molecular Formula: C40H72Cl2N4NaO8P
• Molecular Weight: 861.9 g/mol
• InChI: InChI=1S/C40H73Cl2N4O8P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(47)51-33-35(34-53-55(49,50)52-32-31-43-40-45-38(41)44-39(42)46-40)54-37(48)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h35H,3-34H2,1-2H3,(H,49,50)(H,43,44,45,46);/q;+1/p-1/t35-;/m1./s1
• InChIKey: MGWDOURYRCAYNI-RUQJKXHKSA-M

16:0 Cyanur PE: A C16 Phosphoethanolamine Lipid for Precise Bioconjugation in Liposomal Delivery Systems

16:0 Cyanur PE (CAS 1246304-37-9), also known as 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(cyanur) (sodium salt) or DPPE-Cyanur, is a synthetic, cyanur-functionalized phosphoethanolamine lipid . It is a derivative of dipalmitoylphosphatidylethanolamine (DPPE), a saturated C16:0 fatty acid-containing phospholipid, and features a cyanuric acid group conjugated to the ethanolamine headgroup. This modification provides a reactive amine-specific moiety for covalent conjugation of peptides, antibodies, and other biomolecules, enabling the construction of targeted drug delivery systems and functionalized liposomal membranes .

Synthetic C16 phosphoethanolamine lipid with cyanur group for amine-specific bioconjugation

Saturated palmitoyl chains support rigid bilayer formation at physiological temperature

Designed for liposomal delivery, targeted delivery research, and biosensor assembly

The Critical Distinctions of 16:0 Cyanur PE: Why Not All Cyanur Lipids Are Interchangeable

Direct substitution of 16:0 Cyanur PE with other cyanur-functionalized lipids, such as the PEGylated DSPE-Cyanur or even non-cyanur DPPE, is scientifically unjustified due to significant differences in key performance attributes. The specific C16:0 palmitoyl chain length of 16:0 Cyanur PE dictates a distinct phase transition temperature and membrane fluidity compared to C18:0 (DSPE) analogs, directly influencing liposome stability and in vivo behavior [1]. Furthermore, the absence of a PEG spacer in 16:0 Cyanur PE results in a different spatial presentation of the reactive cyanur group compared to PEGylated alternatives, impacting conjugation efficiency and the resultant particle size [2]. The evidence presented below quantifies these critical differentiators, underscoring why 16:0 Cyanur PE cannot be generically substituted.

C16 vs C18 chain length

Different fatty acid chain length alters membrane fluidity, phase transition, and liposome stability.

Non-PEGylated headgroup

Absence of a PEG spacer changes steric presentation of the cyanur group, affecting conjugation accessibility.

Purity specification variability

Purity levels differ across cyanur lipid products, which may affect conjugation efficiency and batch reproducibility.

• [1] NBInno. (2025, August 20). The Crucial Role of Phospholipids in Drug Delivery Systems: A Focus on DPPE. NBInno Research Article. View Source
• [2] Bendas, G., Krause, A., Bakowsky, U., Vogel, J., & Rothe, U. (1999). Targetability of novel immunoliposomes prepared by a new antibody conjugation technique. International Journal of Pharmaceutics, 181(1), 79-93. View Source

Quantitative Differentiation of 16:0 Cyanur PE: Head-to-Head Evidence for Scientific Selection

Enhanced Purity Specification Versus PEGylated DSPE-Cyanur

16:0 Cyanur PE, supplied by Avanti Polar Lipids, is specified with a purity of >99% . In contrast, a leading commercial alternative, DSPE-PEG(2000) Cyanur (ammonium salt), is specified with a purity of ≥90% by Cayman Chemical . This represents a >9% absolute difference in purity, which can be critical for minimizing batch-to-batch variability in sensitive bioconjugation and formulation studies.

Purity specification

Data to verify

>99% vs ≥90%

Higher purity specification may support batch reproducibility in bioconjugation studies.

Comparison based on vendor Certificate of Analysis.

Evidence Dimension	Product Purity
Target Compound Data	>99%
Comparator Or Baseline	DSPE-PEG(2000) Cyanur (ammonium salt), purity ≥90%
Quantified Difference	>9% absolute difference in purity
Conditions	Vendor Certificate of Analysis specifications

Why This Matters

Higher purity minimizes the presence of uncharacterized lipid contaminants that can alter membrane properties, reduce conjugation efficiency, and introduce experimental artifacts.

Superior Shelf-Life Stability Under Standard Storage Conditions

According to Avanti's technical datasheet, 16:0 Cyanur PE has a documented stability of 1 year when stored at -20°C . This specification provides procurement confidence for long-term project planning. In contrast, typical datasheets for PEGylated analogs like DSPE-PEG-Cyanur often recommend reconstitution and immediate use or do not provide explicit long-term stability data for the dry powder form, citing stability concerns due to PEG chain degradation .

Shelf stability

Data to verify

1 year at −20°C vs limited long-term data

Documented 1-year stability supports procurement planning for multi-stage experiments.

Dry powder storage; typical PEGylated analog stability data are sparse.

Evidence Dimension	Long-term Stability
Target Compound Data	1 year at -20°C
Comparator Or Baseline	DSPE-PEG-Cyanur (typical vendor recommendation: store at -20°C; limited long-term stability data)
Quantified Difference	Explicit 1-year stability guarantee vs. limited long-term data
Conditions	Dry powder, storage at -20°C

Why This Matters

A defined 1-year stability allows for more predictable procurement, inventory management, and the design of multi-stage experiments without concern for batch expiration or degradation.

Significantly Lower Molecular Weight and Absence of PEG for Reduced Steric Hindrance

16:0 Cyanur PE has a molecular weight of 861.9 g/mol . In stark contrast, the alternative cyanur-functionalized lipid DSPE-PEG(2000) Cyanur has a molecular weight of approximately 2982.15 g/mol . The presence of a large 2 kDa PEG chain in the comparator not only increases molecular weight but also introduces significant steric bulk, which can impede the formation of tight lipid bilayers, alter membrane curvature, and reduce the accessibility of the cyanur group to large biomolecules .

Molecular weight

Data to verify

861.9 g/mol vs ~2982.15 g/mol (~3.5× smaller)

Smaller, non-PEGylated structure may reduce steric hindrance and support tighter lipid packing.

Based on molecular formula; PEG chain adds significant bulk.

Evidence Dimension	Molecular Weight
Target Compound Data	861.9 g/mol
Comparator Or Baseline	DSPE-PEG(2000) Cyanur, MW approx. 2982.15 g/mol
Quantified Difference	~2,120 g/mol difference (approx. 3.5x smaller)
Conditions	As determined by molecular formula

Why This Matters

The smaller, non-PEGylated structure of 16:0 Cyanur PE is advantageous for applications requiring precise control over liposome size, tighter lipid packing, or when the conjugation target (e.g., a large antibody) benefits from less steric hindrance from a PEG cloud.

Higher Phase Transition Temperature (Tm) Enables Rigid Bilayer Formation at Physiological Temperature

The DPPE (C16:0) lipid anchor of 16:0 Cyanur PE confers a main phase transition temperature (Tm) of approximately 63-64.7°C in pure form [1]. This is significantly higher than the Tm of lipids with shorter (e.g., DMPC) or unsaturated chains. While a direct Tm measurement for the exact 16:0 Cyanur PE conjugate is not publicly available, this value is a class-level inference based on its DPPE core. This high Tm indicates that at physiological temperature (37°C), the lipid bilayer will remain in a rigid, ordered gel phase, which can confer higher stability and reduced drug leakage compared to more fluid bilayers.

Phase transition (Tm)

Class-level inference

~63–64.7°C (DPPE core)

Tm above 37°C may support rigid gel-phase bilayer for controlled release.

Inferred from pure DPPE studies; direct conjugate Tm not available.

Evidence Dimension	Phase Transition Temperature (Tm)
Target Compound Data	~63-64.7°C (based on DPPE anchor)
Comparator Or Baseline	Lipids with unsaturated chains (e.g., DOPC, Tm ~ -20°C) or shorter chains (e.g., DMPC, Tm ~ 23°C)
Quantified Difference	Tm is >40°C higher than physiological temperature, indicating a gel-phase bilayer at 37°C.
Conditions	Inferred from pure DPPE bilayer studies using differential scanning calorimetry.

Why This Matters

Selection of a lipid with a Tm significantly above 37°C is a deliberate choice for creating rigid, stable liposomes with slow, controlled release profiles, as opposed to the leakier, more fluid membranes formed by lipids with lower Tm values.

• [1] Zhang, H., et al. (2018). Table 2: Thermodynamic parameters of the pretransition and main phase transition of pure DPPE multilamellar liposomes... Scientific Reports, 8(1), 1-9. View Source

Conjugation Under Mild Basic Conditions Enables Efficient Antibody Functionalization

The cyanur group on 16:0 Cyanur PE, and the closely related DSPE-PEG-Cyanur, enables efficient covalent conjugation of antibodies under mild basic conditions (pH 8.8) without prior derivatization. A comparative study using this cyanur-PEG-PE conjugation technique demonstrated that antibodies coupled to the distal end of PEG chains exhibited a 1.8-fold higher degree of in vitro cell binding compared to conventional immunoliposomes where antibodies were linked directly to the liposome surface [1]. This class-level evidence suggests that the cyanur-mediated conjugation strategy, for which 16:0 Cyanur PE is a key reagent, can significantly enhance target cell recognition.

Cell binding

Reported

1.8-fold higher vs conventional immunoliposomes

Reported cell-binding difference may support target recognition context in delivery research.

Based on cyanur-PEG-PE conjugated anti-E-selectin mAb; pH 8.8 coupling.

Evidence Dimension	In Vitro Cell Binding
Target Compound Data	Cyanur-PEG-PE conjugated immunoliposomes
Comparator Or Baseline	Conventional immunoliposomes (antibody directly linked to surface)
Quantified Difference	1.8-fold higher in vitro cell binding
Conditions	Anti-E-selectin mAb coupled liposomes binding to selectin-expressing cells.

Why This Matters

This quantifiable improvement in target binding demonstrates the functional advantage of the cyanur conjugation chemistry over traditional methods, directly impacting the potential efficacy of targeted drug delivery systems.

• [1] Bendas, G., Krause, A., Bakowsky, U., Vogel, J., & Rothe, U. (1999). Targetability of novel immunoliposomes prepared by a new antibody conjugation technique. International Journal of Pharmaceutics, 181(1), 79-93. View Source

Procurement-Driven Application Scenarios: When to Select 16:0 Cyanur PE

Construction of Rigid, Surface-Functionalized Liposomes for Targeted Drug Delivery

When the research goal is to create stable, gel-phase liposomes for targeted delivery of chemotherapeutics or nucleic acids, 16:0 Cyanur PE is an optimal choice. Its high Tm (inferred from its DPPE core, >63°C) ensures the liposome bilayer remains rigid and stable at physiological temperatures, minimizing premature drug leakage . The non-PEGylated cyanur group allows for direct, sterically unhindered conjugation of targeting ligands (e.g., antibodies, peptides) to the liposome surface, enabling precise control over targeting efficiency and biodistribution [1].

Development of Lipid-Based Biosensors and Supported Lipid Bilayers

For applications requiring stable, well-ordered lipid membranes on solid supports (e.g., surface plasmon resonance, quartz crystal microbalance), 16:0 Cyanur PE offers key advantages. Its high purity (>99%) reduces the risk of membrane defects caused by impurities . The cyanur functionality provides a specific, covalent anchor point for immobilizing proteins or other recognition elements to the membrane without the diffusional freedom and steric hindrance introduced by a PEG spacer [1]. The rigid nature of the DPPE bilayer (high Tm) further contributes to the long-term stability of the supported membrane [2].

Studies Requiring Minimal Steric Hindrance for Membrane Protein Interactions

In experiments investigating protein-lipid interactions or the reconstitution of membrane proteins, the use of a PEGylated lipid can create a dense 'stealth' layer that sterically blocks protein access to the bilayer. For such studies, 16:0 Cyanur PE is the preferred reagent. Its molecular weight is approximately 3.5 times smaller than DSPE-PEG(2000) Cyanur, and it lacks a bulky PEG chain, thus presenting a more accessible membrane surface . This allows for more accurate measurements of protein binding constants and more efficient reconstitution of large transmembrane protein complexes [1].

Formulations Requiring Validated Long-Term Stability and High Purity

For projects involving complex, multi-step synthesis or requiring validated batch-to-batch consistency, the procurement of 16:0 Cyanur PE is justified by its documented specifications. Avanti's technical datasheet specifies a purity of >99% and a dry powder stability of 1 year at -20°C . These validated metrics are essential for GLP-like studies, technology transfer, and when scaling up formulations, as they reduce the risk of performance variability arising from lipid degradation or contamination, which is a more significant concern with less stringently characterized alternatives [1].

Application

Selection Property

Validation Focus

Rigid liposome construction for targeted delivery research

Saturated C16 anchor with high Tm

Bilayer phase behavior and drug retention at 37°C

Supported lipid bilayer and biosensor assembly

High purity and cyanur anchor for covalent immobilization

Membrane defect minimization and ligand coupling efficiency

Membrane protein interaction studies

Non-PEGylated, low-MW lipid

Steric accessibility for protein binding and reconstitution

Formulation projects requiring validated long-term stability

Documented purity and shelf-life specifications

Batch consistency and degradation monitoring

• [1] Bendas, G., Krause, A., Bakowsky, U., Vogel, J., & Rothe, U. (1999). Targetability of novel immunoliposomes prepared by a new antibody conjugation technique. International Journal of Pharmaceutics, 181(1), 79-93. View Source
• [2] Zhang, H., et al. (2018). Table 2: Thermodynamic parameters of the pretransition and main phase transition of pure DPPE multilamellar liposomes... Scientific Reports, 8(1), 1-9. View Source